Cas no 89691-20-3 (Propanedioic acid, methyl(4-oxo-2-azetidinyl)-, diethyl ester)

• Product Name: Propanedioic acid, methyl(4-oxo-2-azetidinyl)-, diethyl ester
• CAS No: 89691-20-3
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• CID: 592154
• PubChem ID: 71325685
• Update Time: 2025-04-19

Propanedioic acid, methyl(4-oxo-2-azetidinyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl(4-oxo-2-azetidinyl)-, diethyl ester
• diethyl 2-methyl-2-(4-oxoazetidin-2-yl)propanedioate
• DTXSID10754981
• 89691-20-3
• Diethyl methyl(4-oxoazetidin-2-yl)propanedioate

• Inchi： 1S/C11H17NO5/c1-4-16-9(14)11(3,10(15)17-5-2)7-6-8(13)12-7/h7H,4-6H2,1-3H3,(H,12,13)
• InChI Key： IYAOKOCHEQCDRX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)C1CC(N1)=O)=O

Computed Properties

• Exact Mass: 243.11067264g/mol
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.7Ų